Cas no 617710-51-7 (Benzenemethanamine,a-methyl-2,4-dinitro-, (aS)-)

• Product Name: Benzenemethanamine,a-methyl-2,4-dinitro-, (aS)-
• CAS No: 617710-51-7
• MF: C₈H₉N₃O₄
• MW: 211.174761533737
• CID: 502108
• Update Time: 2026-04-29

Benzenemethanamine,a-methyl-2,4-dinitro-, (aS)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,a-methyl-2,4-dinitro-, (aS)-
• BENZENEMETHANAMINE, Α-METHYL-2,4-DINITRO-, (ΑS)-

• Inchi： InChI=1S/C8H9N3O4/c1-5(9)7-3-2-6(10(12)13)4-8(7)11(14)15/h2-5H,9H2,1H3/t5-/m0/s1
• InChI Key： NBJDRZKPGXNVQI-YFKPBYRVSA-N
• SMILES： C[C@@H](C1=C(C=C(C=C1)[N+](=O)[O-])[N+](=O)[O-])N

Computed Properties

• Exact Mass: 211.05900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 117.66000
• LogP: 3.26940